Cas no 1805755-36-5 (1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1805755-36-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4793274
• Update Time: 2025-10-31

1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-2-10-4-3-9(8-14)5-11(10)6-12(15)7-13/h3-5,14H,2,6-8H2,1H3
• InChI Key： UPMXGOOLHGNFFY-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(CO)C=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805755-36-5)

1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one, with the CAS number 1805755-36-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both bromine and hydroxymethyl substituents makes it a versatile intermediate for various synthetic pathways, particularly in the synthesis of complex organic molecules.

The compound's structure consists of a propanone backbone substituted with a bromine atom at the first carbon and an aromatic ring at the third carbon. The aromatic ring is further modified with a 2-ethyl group and a 5-hydroxymethyl group, which contribute to its reactivity and functional diversity. This specific arrangement of functional groups allows for multiple synthetic modifications, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The combination of a brominated ketone and an aromatic ring with hydroxymethyl functionality has been associated with several bioactive compounds. For instance, studies have shown that such structures can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug development.

One of the most compelling aspects of 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one is its potential as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological activity. For example, derivatives of this structure have been investigated for their potential anti-inflammatory and analgesic properties. The hydroxymethyl group, in particular, offers opportunities for further functionalization, such as etherification or oxidation, leading to a diverse array of pharmacologically relevant compounds.

The bromine atom in the molecule also plays a crucial role in its reactivity. It serves as a handle for various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. These reactions allow for the introduction of additional functional groups at specific positions on the aromatic ring, expanding the chemical space available for drug discovery.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict its potential pharmacological effects. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The synthesis of 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one itself is an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant progress in optimizing its preparation. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct this molecule with high efficiency and purity. These advancements are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

The compound's versatility extends beyond its use as an intermediate in drug synthesis. It has also been explored in materials science applications, where its unique structural features contribute to the development of novel polymers and coatings. The ability to modify its functional groups allows for fine-tuning of material properties, making it a valuable component in advanced material design.

As research continues to evolve, the applications of 1-Bromo-3-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one are likely to expand further. The growing interest in personalized medicine and targeted therapies underscores the importance of having versatile building blocks like this one available for drug development. By leveraging its unique structural features and reactivity, scientists can continue to uncover new therapeutic possibilities and push the boundaries of medicinal chemistry.